Cas no 117770-14-6 (3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)-)

3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)- structure
117770-14-6 structure
Product Name:3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)-
CAS No:117770-14-6
MF:C6H13NO4
MW:163.171722173691
CID:186537
PubChem ID:452013
Update Time:2025-04-19

3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)-
    • (2R,3R,4S)-2-[(1S)-1,2-Dihydroxyethyl]pyrrolidine-3,4-diol
    • 1,4-Dideoxy-1,4-imino-D-allitol
    • D-Allitol, 1,4-dideoxy-1,4-imino
    • 117770-14-6
    • 3,4-Pyrrolidinediol, 2-(1,2-dihydroxyethyl)-, (2R-(2alpha(S*),3beta,4beta))-
    • Inchi: 1S/C6H13NO4/c8-2-4(10)5-6(11)3(9)1-7-5/h3-11H,1-2H2/t3-,4-,5+,6-/m0/s1
    • InChI Key: RVNSAAIWCWTCTJ-AZGQCCRYSA-N
    • SMILES: O[C@H]1[C@H](CN[C@@H]1[C@H](CO)O)O

Computed Properties

  • Exact Mass: 163.084
  • Monoisotopic Mass: 163.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93A^2
  • XLogP3: -2.3

Experimental Properties

  • Density: 1.492
  • Boiling Point: 448.608°C at 760 mmHg
  • Flash Point: 257.957°C
  • Refractive Index: 1.597
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